Dioctyl dihydrogen diphosphate

Specification

• CAS No.: 1506-38-3
• Molecular Formula: C16H36O7P2
• Molecular Weight: 402.4 g/mol
• IUPAC Name: [hydroxy(octoxy)phosphoryl] octyl hydrogen phosphate
• Standard InChI: InChI=1S/C16H36O7P2/c1-3-5-7-9-11-13-15-21-24(17,18)23-25(19,20)22-16-14-12-10-8-6-4-2/h3-16H2,1-2H3,(H,17,18)(H,19,20)
• Standard InChI Key: UMHKOAYRTRADAT-UHFFFAOYSA-N
• SMILES: CCCCCCCCOP(=O)(O)OP(=O)(O)OCCCCCCCC
• Canonical SMILES: CCCCCCCCOP(=O)(O)OP(=O)(O)OCCCCCCCC

Introduction

Physical and Chemical Properties

Physical Appearance and Basic Properties

Dioctyl dihydrogen diphosphate appears as a colorless to pale yellow oily liquid at room temperature. This physical state facilitates its incorporation into various formulations and products. The compound demonstrates high solubility in organic solvents, including toluene, acetone, and other non-polar solvents, while remaining largely insoluble in water. This solubility profile makes it compatible with numerous organic systems while limiting its dispersion in aqueous environments.

Structural and Molecular Characteristics

The molecular structure of dioctyl dihydrogen diphosphate consists of a central phosphorus-oxygen backbone with two octyl chains attached through ester linkages. This structure can be represented by the general formula (C8H17)2PO(OH), though the exact arrangement may vary. The molecular weight and specific structural parameters contribute to its chemical behavior and reactivity patterns in various environments.

Chemical Stability and Reactivity

The compound demonstrates moderate chemical stability under normal conditions, though it can undergo various reactions depending on the environment. Its reactivity is largely influenced by the phosphate functional group, which can participate in numerous chemical transformations. Under standard storage conditions, the compound remains stable, but exposure to strong oxidizing agents, high heat, or extreme pH conditions may lead to degradation or transformation.

Synthesis Methods

Laboratory Synthesis

The laboratory synthesis of dioctyl dihydrogen diphosphate typically involves controlled reactions under specific conditions to ensure high purity and yield. While the exact synthesis method may vary, one common approach involves the reaction of dioctyl phosphorochloridate with sodium hydroxide, as shown in the following reaction:

(C8H17)2PCl + 2NaOH → (C8H17)2PO(OH) + 2NaCl

This reaction produces the desired compound along with sodium chloride as a byproduct, which can be separated through appropriate purification techniques.

Industrial Production Methods

In industrial settings, the production of dioctyl dihydrogen diphosphate typically employs large-scale reactions under controlled conditions to maximize yield and purity. The industrial synthesis generally follows similar chemical principles as laboratory methods but utilizes specialized equipment and procedures to handle larger quantities. The production process often includes the use of high-purity reagents and advanced purification techniques to remove impurities and byproducts, ensuring the final product meets required quality standards.

Chemical Reactions Analysis

Types of Reactions

Dioctyl dihydrogen diphosphate participates in various chemical reactions, demonstrating its versatility as a chemical reagent. Some prominent reaction types include:

Oxidation Reactions

The compound can undergo oxidation reactions to form higher oxidation state phosphorus compounds. These reactions typically involve the interaction with oxidizing agents such as hydrogen peroxide or potassium permanganate, resulting in the transformation of the phosphorus center to a higher oxidation state.

Substitution Reactions

Substitution reactions represent another important class of transformations for dioctyl dihydrogen diphosphate. In these reactions, the octyl groups can be replaced by other alkyl or aryl groups, typically under basic conditions and in the presence of appropriate alkyl or aryl halides. The resulting products retain the phosphate backbone but feature different substituents, potentially altering their properties and applications.

Hydrolysis Reactions

In the presence of water, especially under acidic or basic conditions, dioctyl dihydrogen diphosphate can undergo hydrolysis reactions. These transformations result in the cleavage of the ester bonds, potentially forming phosphoric acid and octanol as products. The rate and extent of hydrolysis depend on factors such as pH, temperature, and the presence of catalysts.

Reaction Conditions and Catalysts

The efficiency and selectivity of reactions involving dioctyl dihydrogen diphosphate often depend on specific conditions and catalysts. For oxidation reactions, common oxidizing agents include hydrogen peroxide and potassium permanganate, while substitution reactions typically require basic conditions and appropriate alkyl or aryl halides. Hydrolysis reactions proceed more rapidly under acidic or basic conditions, with the pH significantly influencing the reaction rate and product distribution.

Applications and Uses

Industrial Applications

Dioctyl dihydrogen diphosphate finds extensive use in various industrial applications, leveraging its unique chemical and physical properties. Some primary industrial applications include:

Flame Retardant Applications

One of the most significant applications of dioctyl dihydrogen diphosphate is as a flame retardant in various materials, particularly polymers and textiles. Its phosphorus content enables it to promote the formation of a char layer on material surfaces during combustion, effectively reducing flammability and slowing the spread of fire. This property makes it valuable in the production of safety-enhanced materials for construction, electronics, and other industries.

Plasticizer Functions

The compound also serves as an effective plasticizer in the production of flexible plastics. Its incorporation into polymer matrices increases flexibility, durability, and workability by reducing the glass transition temperature and enhancing molecular mobility. This application is particularly relevant in the production of PVC products, films, and other flexible plastic materials.

Coating and Adhesive Applications

In coatings, adhesives, and sealants, dioctyl dihydrogen diphosphate contributes to enhanced performance characteristics. Its inclusion can improve adhesion, flexibility, and resistance to environmental factors. The compound's compatibility with various polymers and resins makes it suitable for a wide range of coating and adhesive formulations across different industries.

Scientific Research Applications

Beyond industrial applications, dioctyl dihydrogen diphosphate plays a role in various scientific research areas:

Chemical Research

In chemical research, the compound serves as a reagent in organic synthesis and as a model compound for studying phosphate ester chemistry. Its well-defined structure and reactivity patterns make it valuable for investigating reaction mechanisms and developing new synthetic methodologies.

Materials Science

Materials science research utilizes dioctyl dihydrogen diphosphate in the development of novel polymer compositions and flame-retardant materials. Its incorporation into experimental materials allows researchers to study the relationship between chemical structure and material properties, potentially leading to innovative materials with enhanced characteristics.

Biological and Toxicological Properties

Enzymatic Interactions

Research indicates that dioctyl dihydrogen diphosphate can interact with various enzymatic systems, particularly those involved in lipid metabolism. Similar to other organophosphates, it may undergo enzymatic transformations in biological systems, potentially influencing cellular functions and signaling pathways. The specific interactions and their biological consequences remain areas of ongoing research.

Toxicological Profile

While specific toxicological data for dioctyl dihydrogen diphosphate is limited in the provided search results, general considerations for organophosphate compounds apply. When evaluating its safety profile, factors such as acute toxicity, chronic effects, potential for bioaccumulation, and environmental persistence must be considered. Given its structural similarity to other phosphate esters, some of which have demonstrated toxicological concerns, careful assessment is warranted for applications involving potential human exposure.

Comparison with Similar Compounds

Structural Analogs

Several compounds share structural similarities with dioctyl dihydrogen diphosphate but differ in specific functional groups or arrangements. These structural analogs include dioctyl phosphate, which has a similar backbone but fewer phosphate groups, and other phosphate esters with different alkyl chain lengths or substitution patterns.

Functional Comparisons

A comparative analysis of dioctyl dihydrogen diphosphate with similar compounds reveals important differences in properties and applications. The following table summarizes key comparisons:

Compound	Primary Applications	Key Properties	Distinctive Features
Dioctyl dihydrogen diphosphate	Flame retardant, plasticizer	Colorless to pale yellow liquid, soluble in organic solvents	Contains phosphorus-oxygen backbone with two octyl groups
Dioctyl phosphate	Surfactant, emulsifier	Similar solubility profile	Different functional groups affecting chemical properties
Dioctyl sulfosuccinate	Primarily used as surfactant	Contains sulfur rather than phosphorus	Different chemical reactivity due to sulfur content
Dioctyl phthalate	Widely used plasticizer	Different chemical properties	Distinct chemical structure affecting applications

This comparison highlights the unique combination of phosphorus content and ester groups in dioctyl dihydrogen diphosphate that contributes to its effectiveness as a flame retardant and plasticizer compared to related compounds.

Research Findings and Future Directions

Current Research Status

Current research on dioctyl dihydrogen diphosphate spans multiple disciplines, including chemistry, materials science, and environmental studies. Investigations focus on optimizing its synthesis, understanding its reaction mechanisms, and exploring new applications. Research also addresses its interactions with biological systems and potential environmental impacts, contributing to a more comprehensive understanding of this compound.

Future Research Directions

Future research directions for dioctyl dihydrogen diphosphate may include:

• Development of more efficient and environmentally friendly synthesis methods

• Exploration of novel applications in advanced materials and specialty chemicals

• Detailed studies of its biological interactions and potential health effects

• Investigation of its environmental fate and ecotoxicological profile

• Design of structurally related compounds with enhanced properties or reduced environmental impact

These research directions reflect the ongoing interest in understanding and optimizing the use of dioctyl dihydrogen diphosphate across various applications while addressing potential concerns.